Cas no 5198-80-1 (2-Bromothiazole-4-carbaldehyde)

• Product Name: 2-Bromothiazole-4-carbaldehyde
• CAS No: 5198-80-1
• MF: C₄H₂BrNOS
• MW: 192.03377866745
• MDL: MFCD04115726
• CID: 45606
• PubChem ID: 17750433
• Update Time: 2025-05-20

2-Bromothiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromothiazole-4-carbaldehyde
• 2-Bromo-4-formylthiazole
• 2-bromo-1,3-thiazole-4-carbaldehyde
• 2-Bromothiazole-4-carboxaldehyde
• 2-Bromo-4-fomylthiazole
• 2-Bromo-4-formylthiazole, AldrichCPR
• BCP07081
• AM20100278
• 5198-80-1
• FT-0635577
• MNQVIZWWCRPZOK-UHFFFAOYSA-N
• PS-4071
• 4-Thiazolecarboxaldehyde, 2-bromo-
• AKOS005256196
• MFCD04115726
• 2-bromo-4-thiazole carboxaldehyde
• DTXSID10590503
• 2-Bromo-1,3-thiazole-4-carboxaldehyde
• SCHEMBL30344
• EN300-125403
• A7649
• 2-Bromo-4-fomylthiazole;2-BROMO-4-FORMYLTHIAZOLE
• CS-W010715
• SY031623
• DB-020634
• STL557128
• BBL103318
• 690-843-6

• MDL： MFCD04115726
• Inchi： 1S/C4H2BrNOS/c5-4-6-3(1-7)2-8-4/h1-2H
• InChI Key： MNQVIZWWCRPZOK-UHFFFAOYSA-N
• SMILES： BrC1=NC(C=O)=CS1

Computed Properties

• Exact Mass: 190.90400
• Monoisotopic Mass: 190.90405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 126-132 °C
• Boiling Point: 264.8°C at 760 mmHg
• PSA: 58.20000
• LogP: 1.71810
• Sensitiveness: Sensitive to light and humidity

2-Bromothiazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 2-Bromothiazole-4-carbaldehyde

Recent Advances in the Application of 2-Bromothiazole-4-carbaldehyde (CAS: 5198-80-1) in Chemical Biology and Pharmaceutical Research

2-Bromothiazole-4-carbaldehyde (CAS: 5198-80-1) is a versatile heterocyclic building block that has garnered significant attention in recent years due to its broad utility in medicinal chemistry, drug discovery, and chemical biology. This compound, characterized by its reactive aldehyde group and bromo-substituted thiazole ring, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a compound of considerable interest in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromothiazole-4-carbaldehyde as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive aldehyde group for Schiff base formation, followed by further functionalization to yield compounds with potent inhibitory activity against BTK, a target implicated in various hematologic malignancies. The study reported IC50 values in the low nanomolar range, underscoring the compound's utility in kinase inhibitor development.

In the realm of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of thiazole-containing antibiotics using 2-Bromothiazole-4-carbaldehyde as a starting material. The resulting compounds exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through interaction with penicillin-binding proteins.

Recent advancements in chemical biology have also explored the use of 2-Bromothiazole-4-carbaldehyde in the development of fluorescent probes for cellular imaging. A 2023 study in Chemical Communications reported the synthesis of a thiazole-based fluorophore derived from this compound, which demonstrated excellent photostability and specificity for lysosomal labeling in live cells. The probe's emission at 520 nm made it particularly suitable for multiplex imaging applications.

From a synthetic chemistry perspective, several innovative methodologies have been developed to improve the accessibility and derivatization of 2-Bromothiazole-4-carbaldehyde. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that enables efficient functionalization at the 2-position of the thiazole ring, significantly expanding the structural diversity of accessible derivatives. This methodological advancement has important implications for structure-activity relationship studies in drug discovery programs.

The compound's safety profile and handling considerations have also been subjects of recent investigation. A 2023 toxicological assessment published in Chemical Research in Toxicology provided comprehensive data on its acute and subchronic toxicity, establishing safe handling protocols for laboratory use. These findings are particularly relevant given the increasing industrial-scale applications of this intermediate in pharmaceutical manufacturing.

Looking forward, the unique structural features of 2-Bromothiazole-4-carbaldehyde continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Its dual functionality as both an electrophile (bromo substituent) and a nucleophile (aldehyde group) provides exceptional versatility in synthetic transformations. Ongoing research is exploring its potential in targeted protein degradation, covalent inhibitor design, and as a scaffold for fragment-based drug discovery, positioning this compound as a valuable tool in modern drug development pipelines.